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Compound of Interest

Compound Name: Calcium nonanoate

Cat. No.: B13772541 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

research-grade calcium nonanoate. The information is compiled to assist researchers and

professionals in understanding the fundamental characteristics of this compound for application

in scientific research and development.

Calcium nonanoate, also known as calcium pelargonate, is the calcium salt of nonanoic acid.

[1][2] As a metallic soap, its physicochemical properties are determined by the nature of the

calcium ion and the nine-carbon straight-chain nonanoate group.[3] It belongs to the broader

class of metal carboxylates, which have diverse applications.

General and Chemical Properties
The fundamental chemical identifiers and properties of calcium nonanoate are summarized

below.
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Property Value Source

Synonyms

Calcium pelargonate, Calcium

dinonanoate, Nonanoic acid,

calcium salt

[1][2]

CAS Number 29813-38-5 [2][4]

Molecular Formula C₁₈H₃₄CaO₄ [1]

Molecular Weight 354.54 g/mol [1][5]

Appearance Off-white solid [6]

Thermophysical Properties
The thermal behavior of calcium nonanoate is a critical parameter for its handling and

application. It is important to note that, like many metallic soaps of saturated carboxylic acids, it

may undergo decomposition upon heating rather than exhibiting a sharp melting point.[3][7]

There is a notable discrepancy in the reported melting point values in the available literature,

which may be attributable to differences in purity or crystalline form.

Property Value Source

Melting Point 216 °C [1]

74 - 77 °C [6]

Boiling Point
Not Available (Likely

decomposes)

Decomposition
Metallic soaps may carbonize

on heating without melting.
[3]

Solubility Profile
The solubility of metallic soaps is largely dictated by the long hydrocarbon chains of the fatty

acid component.
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Solvent Solubility Source

Water Generally insoluble. [3][8]

Organic Solvents
Generally soluble, particularly

in non-polar organic solvents.
[3][8]

Parent Acid (Nonanoic Acid)

Solubility

Soluble in most organic

solvents such as ethanol,

ether, and chloroform; poorly

soluble in water (0.3 g/L).

[9][10][11]

Experimental Protocols for Characterization
The determination of the physical properties of research-grade calcium nonanoate involves

several standard analytical techniques.

4.1 Synthesis via Metathesis (Double Decomposition) A common method for preparing metallic

soaps is through a precipitation reaction in an aqueous or alcoholic solution.[12]

Preparation of Sodium Nonanoate: Nonanoic acid is dissolved in hot ethanol and treated

with a stoichiometric amount of sodium hydroxide solution to form sodium nonanoate.

Precipitation: A solution of a soluble calcium salt, such as calcium chloride (CaCl₂), is slowly

added to the sodium nonanoate solution with continuous stirring.

Isolation: The precipitated calcium nonanoate is then isolated by filtration.

Purification: The product is washed with hot water to remove any soluble impurities and then

dried thoroughly.

4.2 Thermal Analysis via Differential Scanning Calorimetry (DSC) DSC is employed to

determine the thermal properties, such as melting point and decomposition temperature.[7][13]

Sample Preparation: A small, precisely weighed sample of calcium nonanoate is placed in

an aluminum pan.
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Analysis: The sample pan and an empty reference pan are heated at a controlled rate in an

inert atmosphere (e.g., nitrogen).

Data Acquisition: The difference in heat flow required to raise the temperature of the sample

and the reference is measured as a function of temperature. Endothermic events, like

melting, and exothermic events, like decomposition, are recorded.

4.3 Structural Analysis via X-Ray Diffraction (XRD) XRD is used to analyze the crystalline

structure of the solid material.[13][14]

Sample Preparation: A fine powder of the calcium nonanoate is packed into a sample

holder.

Data Collection: The sample is irradiated with a monochromatic X-ray beam at various

angles (2θ).

Analysis: The diffraction pattern of scattered X-rays is collected. The positions and intensities

of the diffraction peaks are unique to the crystalline structure of the compound, allowing for

phase identification and analysis of lattice parameters.

Visualizations
5.1 Logical Classification of Calcium Nonanoate The following diagram illustrates the

classification of calcium nonanoate within the hierarchy of chemical compounds.
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Caption: Hierarchical classification of Calcium Nonanoate.

5.2 Experimental Workflow for Synthesis and Characterization This diagram outlines the typical

laboratory workflow for the synthesis and subsequent physical characterization of calcium
nonanoate.
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Caption: Synthesis and characterization workflow for Calcium Nonanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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